Cas no 864464-02-8 (1-(2-(Ethylamino)pyrimidin-4-yl)ethanone)

• Product Name: 1-(2-(Ethylamino)pyrimidin-4-yl)ethanone
• CAS No: 864464-02-8
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 1092590
• PubChem ID: 68452125
• Update Time: 2025-04-20

1-(2-(Ethylamino)pyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Ethylamino)pyrimidin-4-yl)ethanone
• 1-[2-(ethylamino)pyrimidin-4-yl]ethanone
• 1-(2-(ethylamino)pyrimidin-4-yl)ethan-1-one
• OHFAMZBEAQAMAB-UHFFFAOYSA-N
• SCHEMBL2943654
• 864464-02-8
• 1-(2-Ethylaminopyrimidin-4-yl)ethanone
• SB56133

• Inchi： 1S/C8H11N3O/c1-3-9-8-10-5-4-7(11-8)6(2)12/h4-5H,3H2,1-2H3,(H,9,10,11)
• InChI Key： OHFAMZBEAQAMAB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=NC(=N1)NCC

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.9Ų